Cas no 669713-77-3 ((2'-Chloro-biphenyl-2-yl)-acetic Acid)

• Product Name: (2'-Chloro-biphenyl-2-yl)-acetic Acid
• CAS No: 669713-77-3
• MF: C₁₄H₁₁ClO₂
• MW: 246.688943147659
• MDL: MFCD03426508
• CID: 965029
• Update Time: 2025-05-23

(2'-Chloro-biphenyl-2-yl)-acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(2'-Chloro-[1,1'-biphenyl]-2-yl)acetic acid
• (2'-Chloro-biphenyl-2-yl)-acetic acid
• 2-BIPHENYL-2'-CHLORO-ACETIC ACID
• AC1LRCN4
• AG-A-01525
• CTK7J2425
• SureCN9890641
• (2'-Chloro-biphenyl-2-yl)-acetic Acid

• MDL： MFCD03426508
• Inchi： 1S/C14H11ClO2/c15-13-8-4-3-7-12(13)11-6-2-1-5-10(11)9-14(16)17/h1-8H,9H2,(H,16,17)
• InChI Key： XXBAASFLIOOSLG-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1C=CC=CC=1CC(=O)O

Computed Properties

• Exact Mass: 246.04483
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 37.3

(2'-Chloro-biphenyl-2-yl)-acetic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on (2'-Chloro-biphenyl-2-yl)-acetic Acid

Introduction to (2'-Chloro-biphenyl-2-yl)-acetic Acid (CAS No. 669713-77-3)

(2'-Chloro-biphenyl-2-yl)-acetic Acid, identified by the Chemical Abstracts Service Number (CAS No.) 669713-77-3, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound belongs to the biphenyl derivative family, characterized by its unique structural and chemical properties that make it a valuable intermediate in synthetic chemistry and drug development.

The molecular structure of (2'-Chloro-biphenyl-2-yl)-acetic Acid consists of a biphenyl ring system with a chloro substituent at the 2-position and an acetic acid moiety at the 2'-position. This specific arrangement imparts distinct reactivity and functionality, making it a versatile building block for various chemical transformations. The presence of the chloro group enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings, which are pivotal in constructing complex molecular architectures.

In recent years, (2'-Chloro-biphenyl-2-yl)-acetic Acid has garnered attention in the pharmaceutical industry due to its potential applications in the synthesis of bioactive molecules. Researchers have been exploring its role in developing novel therapeutic agents, particularly in the areas of oncology and anti-inflammatory treatments. The biphenyl core is a common motif in many drugs known for their efficacy and selectivity, while the acetic acid group provides a site for further functionalization, enabling the creation of diverse pharmacophores.

One of the most compelling aspects of (2'-Chloro-biphenyl-2-yl)-acetic Acid is its involvement in the synthesis of molecules that target specific biological pathways. For instance, studies have demonstrated its utility in generating inhibitors of enzymes implicated in cancer progression. The chloro-substituted biphenyl ring can interact with biological targets in unique ways, potentially leading to the discovery of new drug candidates with improved pharmacokinetic profiles.

The acetic acid moiety in (2'-Chloro-biphenyl-2-yl)-acetic Acid also plays a crucial role in modulating the biological activity of derived compounds. It can serve as a proton donor or acceptor, influencing the overall charge distribution and solubility of the molecule. This feature is particularly important in drug design, where optimizing solubility and bioavailability is essential for therapeutic efficacy.

Recent advancements in computational chemistry have further enhanced the understanding of how (2'-Chloro-biphenyl-2-yl)-acetic Acid behaves in various chemical environments. Molecular modeling studies have revealed insights into its interactions with biological targets, providing a rational basis for designing more effective derivatives. These computational approaches are complemented by experimental investigations, which validate theoretical predictions and guide synthetic strategies.

In addition to its pharmaceutical applications, (2'-Chloro-biphenyl-2-yl)-acetic Acid has found utility in materials science. Its unique electronic properties make it a candidate for use in organic semiconductors and light-emitting diodes (OLEDs). The biphenyl core's rigidity and planarity contribute to stable electronic configurations, while the chloro and acetic acid groups provide additional functional handles for tuning material properties.

The synthesis of (2'-Chloro-biphenyl-2-yl)-acetic Acid itself is an area of active research. Chemists have developed efficient methodologies for its preparation, often involving palladium-catalyzed cross-coupling reactions or direct chlorination techniques. These synthetic routes are optimized for scalability and yield, ensuring that researchers can access sufficient quantities of the compound for both academic and industrial applications.

The safety profile of (2'-Chloro-biphenyl-2-yl)-acetic Acid is another critical consideration. While it is not classified as a hazardous substance under standard regulatory frameworks, proper handling procedures must be followed to minimize exposure risks. Storage conditions should be controlled to prevent degradation, and personal protective equipment (PPE) should be used when handling large quantities or conducting sensitive reactions.

In conclusion, (2'-Chloro-biphenyl-2-yl)-acetic Acid (CAS No. 669713-77-3) is a multifaceted compound with significant potential across multiple domains of chemistry and medicine. Its unique structural features make it an invaluable tool for synthetic chemists and pharmacologists alike. As research continues to uncover new applications for this compound, its importance is likely to grow further, solidifying its place as a cornerstone molecule in modern chemical research.